Cas no 657426-85-2 (1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2,5-difluorophenyl)-)

• Product Name: 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2,5-difluorophenyl)-
• CAS No: 657426-85-2
• MF: C₉H₅ClF₂N₂O
• MW: 230.598607778549
• CID: 1691388
• Update Time: 2024-09-02

1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2,5-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 5-(chloromethyl)-3-(2,5-difluorophenyl)-
• 5-chloromethyl-3-(2,5-difluoro-phenyl)-[1,2,4]oxadiazole

• Inchi： 1S/C9H5ClF2N2O/c10-4-8-13-9(14-15-8)6-3-5(11)1-2-7(6)12/h1-3H,4H2
• InChI Key： WUKSZBUKHFHXAD-UHFFFAOYSA-N
• SMILES： O1C(CCl)=NC(C2=CC(F)=CC=C2F)=N1

Computed Properties

• Exact Mass: 230.00595

Experimental Properties

• Density: 1.440±0.06 g/cm3(Predicted)
• Boiling Point: 322.2±52.0 °C(Predicted)
• PSA: 38.92
• pka: -3.61±0.50(Predicted)